Cas no 19056-01-0 (1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate))

1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) structure
19056-01-0 structure
Product name:1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)
CAS No:19056-01-0
MF:C49H43N5O9S2
MW:910.023829698563
CID:1383888
PubChem ID:205947

1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)
    • 4-methylbenzenesulfonate,4-N-(1-methylquinolin-1-ium-6-yl)-1-N-[4-[(1-methylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzene-1,4-dicarboxamide
    • 19056-01-0
    • CHEMBL3230620
    • DTXSID20172531
    • Quinolinium, 1-methyl-6-(p-(p-((1-methylquinolinium-6-yl)carbamoyl)benzamido)benzamido)-, di-p-toluenesulfonate
    • Inchi: InChI=1S/C35H27N5O3.2C7H8O3S/c1-39-19-3-5-26-21-29(15-17-31(26)39)37-34(42)24-9-7-23(8-10-24)33(41)36-28-13-11-25(12-14-28)35(43)38-30-16-18-32-27(22-30)6-4-20-40(32)2;2*1-6-2-4-7(5-3-6)11(8,9)10/h3-22H,1-2H3,(H-2,36,37,38,41,42,43);2*2-5H,1H3,(H,8,9,10)
    • InChI Key: QSJZXXCJGOOFQZ-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)C

Computed Properties

  • Exact Mass: 909.25049
  • Monoisotopic Mass: 909.25022031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 6
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 226Ų

Experimental Properties

  • PSA: 209.46

1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) Related Literature

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